Cas no 186960-08-7 (5-Isoxazolamine, 3-methyl-4-(3-pyridinyl)-)

• Product Name: 5-Isoxazolamine, 3-methyl-4-(3-pyridinyl)-
• CAS No: 186960-08-7
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 3834787
• PubChem ID: 19603621
• Update Time: 2025-04-22

5-Isoxazolamine, 3-methyl-4-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolamine, 3-methyl-4-(3-pyridinyl)-
• AKOS017529425
• 186960-08-7
• 3-Methyl-4-(3-pyridinyl)-5-isoxazolamine
• SCHEMBL7423171
• DTXSID901274287

• Inchi： 1S/C9H9N3O/c1-6-8(9(10)13-12-6)7-3-2-4-11-5-7/h2-5H,10H2,1H3
• InChI Key： PRPSCLSFXDMMFT-UHFFFAOYSA-N
• SMILES： O1C(=C(C(C)=N1)C1C=NC=CC=1)N

Computed Properties

• Exact Mass: 175.074561919Da
• Monoisotopic Mass: 175.074561919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.9Ų